Cas no 1806309-81-8 (Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate
• CAS No: 1806309-81-8
• MF: C₁₂H₉F₃N₂O₅
• MW: 318.205473661423
• CID: 4796622
• Update Time: 2025-06-14

Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9F3N2O5/c1-2-21-10(18)5-7-3-4-9(17(19)20)11(8(7)6-16)22-12(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： JHCPXYYCXMTXEC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1C#N)CC(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 468
• XLogP3: 2.8
• Topological Polar Surface Area: 105

Additional information on Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate (CAS No. 1806309-81-8)

Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, nitro substituent, and trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1806309-81-8, is frequently searched in chemical databases, reflecting its growing relevance in modern chemistry.

Recent trends in drug discovery and crop protection have heightened interest in nitroaromatic compounds like this ester. Researchers are particularly drawn to its potential as a building block for heterocyclic scaffolds, which are crucial in developing new antimicrobial agents and enzyme inhibitors. The presence of both electron-withdrawing groups (nitro and cyano) and the trifluoromethoxy group creates interesting electronic properties that influence reactivity in nucleophilic substitution reactions.

From a synthetic chemistry perspective, Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate demonstrates remarkable versatility. Its ester functionality allows for straightforward transformations, while the aromatic nitro group can be reduced to amines for further derivatization. These characteristics align with current industry demands for multifunctional intermediates that enable rapid structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), making it suitable for rigorous research applications.

The compound's stability under various conditions has become a topic of discussion in process chemistry forums. Unlike some nitro-containing compounds, this derivative shows excellent thermal stability up to 150°C, as verified by differential scanning calorimetry (DSC). This property is particularly valuable for researchers developing continuous flow synthesis methods, where thermal robustness is essential. The trifluoromethoxy group also contributes to enhanced metabolic stability in potential drug candidates, addressing a key challenge in medicinal chemistry.

Environmental considerations surrounding fluorinated compounds have prompted detailed studies of this material's biodegradation pathways. While the trifluoromethoxy substituent typically increases persistence, the presence of other reactive groups may facilitate breakdown. This balance between stability and environmental fate makes it an interesting case study for green chemistry initiatives. Recent publications have explored its potential as a template for designing less persistent agrochemicals with maintained efficacy.

In the context of intellectual property landscapes, 1806309-81-8 appears in several patent applications related to herbicide safeners and pharmaceutical intermediates. The strategic placement of its functional groups allows for the creation of diverse molecular architectures while maintaining favorable physicochemical properties. Computational chemistry studies suggest that derivatives of this compound may exhibit improved target binding affinity compared to simpler aromatic systems.

The growing demand for custom synthesis services featuring this compound reflects its importance in high-throughput screening programs. Contract research organizations frequently list Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate in their catalogs, often offering multiple scale-up options from gram to kilogram quantities. This availability supports its use in both academic and industrial settings, particularly for projects requiring structure diversification around a core aromatic system.

Analytical method development for this compound presents unique challenges due to its combination of polar (cyano, nitro) and lipophilic (trifluoromethoxy, ethyl ester) groups. Recent advancements in UHPLC-MS techniques have enabled more accurate quantification in complex matrices, supporting its application in metabolite identification studies. The compound's distinct UV-Vis spectrum, with strong absorption around 270 nm, facilitates detection even at low concentrations.

From a regulatory standpoint, proper handling of nitroaromatic compounds remains essential, though 1806309-81-8 is not classified under hazardous categories when used appropriately. Material safety data sheets emphasize standard laboratory precautions, including the use of personal protective equipment and adequate ventilation. These guidelines align with broader industry movements toward responsible chemical management practices.

Looking forward, the scientific community anticipates expanded applications for Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)phenylacetate in catalysis research and material science. Preliminary studies suggest its potential as a ligand precursor in transition metal complexes, while its electron-deficient aromatic system shows promise in organic electronic materials. As synthetic methodologies continue advancing, this compound will likely play an increasingly important role in molecular design across multiple disciplines.